4-Hydroxy-4-methyl-5-propylcyclopent-2-en-1-one

• CAS No.: 79547-21-0
• Molecular Formula: C9H14O2
• Molecular Weight: 154.21 g/mol
• IUPAC Name: 4-hydroxy-4-methyl-5-propylcyclopent-2-en-1-one
• InChI: InChI=1S/C9H14O2/c1-3-4-7-8(10)5-6-9(7,2)11/h5-7,11H,3-4H2,1-2H3
• InChI Key: IKVJOBDPGRWXRL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1C(=O)C=CC1(C)O

Description

4-Hydroxy-4-methyl-5-propylcyclopent-2-en-1-one is a useful research compound. Its molecular formula is C9H14O2 and its molecular weight is 154.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a four necked flask equipped with an agitator and a thermometer, 5-methyl-α-n-propyl-furfuryl alcohol (40 parts) and water (1200 parts) were charged, and the resultant mixture was stirred at a temperature of 95° to 100° C. in a nitrogen stream, during which the pH was maintained at 4.9 to 5.3. After confirming the complete consumption of the starting compound by gas chromatography, the reaction mixture was cooled and extracted with methyl isobutyl ketone. The extract was concentrated to give 2-n-propyl-3-hydroxy-3-methyl-4-cyclopentenone in a yield of 81 %.